Cas no 98142-19-9 (6-Chloropyridine-2-carbohydrazide)

• Product Name: 6-Chloropyridine-2-carbohydrazide
• CAS No: 98142-19-9
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD16698032
• CID: 1068323
• PubChem ID: 18921376
• Update Time: 2025-06-10

6-Chloropyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-2-carbohydrazide
• 6-chloropicolinohydrazide
• EN300-304348
• FT-0743327
• AKOS011523793
• Z969099592
• MFCD16698032
• SCHEMBL2552908
• 98142-19-9
• G31894
• DA-36208

• MDL： MFCD16698032
• Inchi： 1S/C6H6ClN3O/c7-5-3-1-2-4(9-5)6(11)10-8/h1-3H,8H2,(H,10,11)
• InChI Key： FNGKCGVPXZTHHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-Chloropyridine-2-carbohydrazide

Introduction to 6-Chloropyridine-2-carbohydrazide (CAS No. 98142-19-9)

6-Chloropyridine-2-carbohydrazide, with the chemical formula C₆H₆ClN₃, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile applications in synthesizing various bioactive molecules. The presence of both chloro and hydrazide functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with potential therapeutic properties.

The chemical structure of 6-Chloropyridine-2-carbohydrazide consists of a pyridine ring substituted at the 6-position with a chlorine atom and at the 2-position with a carbohydrazide group. This unique arrangement facilitates various reactions, including nucleophilic substitution and condensation reactions, which are pivotal in drug discovery processes. The compound's reactivity makes it particularly useful in constructing heterocyclic scaffolds that are prevalent in many pharmacologically active agents.

In recent years, 6-Chloropyridine-2-carbohydrazide has been extensively studied for its role in developing new pharmaceuticals. One of the most notable areas of research involves its application in the synthesis of antiviral and anticancer agents. The hydrazide moiety, in particular, has been explored for its ability to form coordination complexes with metal ions, which can exhibit potent biological activities. For instance, studies have shown that derivatives of this compound can interact with transition metals to form complexes that exhibit antitumor properties by inhibiting specific enzymatic pathways.

Moreover, the chloro substituent on the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attacks. This characteristic has been leveraged in designing molecules that can undergo selective functionalization at specific sites, leading to the creation of more complex and targeted therapeutic agents. Researchers have utilized 6-Chloropyridine-2-carbohydrazide as a precursor in synthesizing kinase inhibitors, which are crucial in treating various forms of cancer by disrupting aberrant signaling pathways.

The agrochemical industry has also benefited from the applications of 6-Chloropyridine-2-carbohydrazide. Its structural features allow for the development of novel pesticides and herbicides that are effective against a range of pests while maintaining environmental safety. By incorporating this compound into formulations, scientists have been able to create products that offer improved efficacy and reduced toxicity compared to traditional agrochemicals. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

Recent advancements in computational chemistry have further enhanced the utility of 6-Chloropyridine-2-carbohydrazide. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies have helped researchers optimize synthetic routes and predict the biological activity of derivatives more accurately. By integrating experimental data with computational methods, scientists can now design molecules with enhanced potency and selectivity.

The synthesis of 6-Chloropyridine-2-carbohydrazide itself is a testament to the progress in organic chemistry methodologies. Modern synthetic approaches have made it possible to produce this compound with high yield and purity, ensuring its availability for various research applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined its preparation, making it more accessible to academic and industrial researchers alike.

In conclusion, 6-Chloropyridine-2-carbohydrazide (CAS No. 98142-19-9) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel bioactive molecules. The ongoing research into its applications underscores its importance as a key intermediate in modern drug discovery and agricultural science.